An In-depth Technical Guide to Disperse Red 13: Chemical Structure, Properties, and Toxicological Profile
An In-depth Technical Guide to Disperse Red 13: Chemical Structure, Properties, and Toxicological Profile
For Researchers, Scientists, and Drug Development Professionals
Abstract
Disperse Red 13, a monoazo dye, finds extensive application in the textile industry for coloring synthetic fabrics. This technical guide provides a comprehensive overview of its chemical identity, physicochemical properties, synthesis, and toxicological profile. Detailed experimental protocols for key toxicological assays are presented to facilitate further research and safety assessment. The guide elucidates the metabolic activation pathway responsible for its genotoxic effects and summarizes its environmental and health implications. All quantitative data is presented in structured tables for clarity, and key processes are visualized using Graphviz diagrams.
Chemical Identity and Physicochemical Properties
Disperse Red 13, with the Colour Index number 11115, is an organic compound characterized by a substituted azobenzene (B91143) core. Its chemical structure and fundamental properties are summarized below.
Chemical Structure:
Table 1: Chemical Identifiers of Disperse Red 13
| Identifier | Value | Reference |
| IUPAC Name | 2-[4-[(2-chloro-4-nitrophenyl)diazenyl]-N-ethylanilino]ethanol | [1] |
| CAS Number | 3180-81-2 | [1] |
| Molecular Formula | C₁₆H₁₇ClN₄O₃ | [1] |
| SMILES | CCN(CCO)c1ccc(cc1)/N=N/c2ccc(cc2Cl)--INVALID-LINK--[O-] |
Table 2: Physicochemical Properties of Disperse Red 13
| Property | Value | Reference |
| Molecular Weight | 348.78 g/mol | [1] |
| Appearance | Dark red powder | [2] |
| Melting Point | 122-129 °C | |
| UV-Vis Absorption Maximum (λmax) | 503 nm | |
| Solubility | Soluble in ethanol (B145695) and acetone. | [2] |
Synthesis
The synthesis of Disperse Red 13 is typically achieved through a two-step process involving diazotization followed by an azo coupling reaction.[2]
Synthesis Workflow
Caption: Synthesis workflow of Disperse Red 13.
Toxicological Profile
Disperse Red 13 has been the subject of several toxicological studies, revealing its potential for mutagenicity and genotoxicity, primarily after metabolic activation.
Genotoxicity and Mutagenicity
Studies have shown that Disperse Red 13 can induce chromosomal damage in human lymphocytes and is mutagenic in the Ames test, particularly causing frame-shift mutations.[3][4] Its mutagenic potential is dependent on metabolic activation by enzymes such as nitroreductase and O-acetyltransferase.[4] The reductive cleavage of the azo bond leads to the formation of aromatic amines, which can be further metabolized to DNA-reactive species.[4][5] One of the key metabolites, 2-chloro-4-nitroaniline, has been shown to be mutagenic.[6]
Metabolic Activation Pathway
The genotoxicity of Disperse Red 13 is a consequence of its metabolic activation. The following diagram illustrates the key steps in this pathway.
Caption: Metabolic activation of Disperse Red 13.
Cytotoxicity and Ecotoxicity
While Disperse Red 13 did not show significant cytotoxicity in HepG2 cells, it exhibited toxicity towards the water flea Daphnia similis.[4] This highlights the importance of assessing the ecotoxicological impact of this dye.
Experimental Protocols
Detailed methodologies for key toxicological assays are provided below to facilitate reproducible research.
Ames Test (Bacterial Reverse Mutation Assay)
Objective: To assess the mutagenic potential of Disperse Red 13 by measuring its ability to induce reverse mutations in histidine-dependent strains of Salmonella typhimurium.
Methodology:
-
Strains: Salmonella typhimurium strains TA98, TA100, TA1535, and TA1537 are commonly used. For azo dyes, strains sensitive to frameshift mutagens (e.g., TA98) are particularly relevant.
-
Metabolic Activation (S9 Mix): The test is performed with and without a metabolic activation system (S9 mix) from the liver of Aroclor 1254-induced rats or hamsters. For azo dyes, the inclusion of flavin mononucleotide (FMN) in the S9 mix is recommended to facilitate azo reduction.
-
Procedure (Plate Incorporation Method): a. To 2 mL of molten top agar (B569324) (at 45 °C), add 0.1 mL of an overnight bacterial culture, 0.1 mL of the test compound solution (at various concentrations), and 0.5 mL of the S9 mix (or buffer for tests without metabolic activation). b. Vortex the mixture gently and pour it onto a minimal glucose agar plate. c. Incubate the plates at 37 °C for 48-72 hours.
-
Data Analysis: Count the number of revertant colonies (his+) on each plate. A compound is considered mutagenic if it causes a dose-dependent increase in the number of revertants, typically at least a two-fold increase over the solvent control.
HepG2 Cytotoxicity Assay
Objective: To evaluate the cytotoxic effect of Disperse Red 13 on human liver carcinoma (HepG2) cells.
Methodology:
-
Cell Culture: Culture HepG2 cells in a suitable medium (e.g., DMEM with 10% FBS) at 37 °C in a humidified 5% CO₂ incubator.
-
Exposure: Seed the cells in 96-well plates and allow them to attach overnight. Then, expose the cells to various concentrations of Disperse Red 13 for a specified period (e.g., 24, 48, or 72 hours).
-
Viability Assessment (MTT Assay): a. After the exposure period, add MTT solution (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) to each well and incubate for 2-4 hours. b. Viable cells will reduce the yellow MTT to purple formazan (B1609692) crystals. c. Solubilize the formazan crystals with a suitable solvent (e.g., DMSO or isopropanol). d. Measure the absorbance at a specific wavelength (e.g., 570 nm) using a microplate reader.
-
Data Analysis: Calculate the percentage of cell viability relative to the solvent control. The concentration that inhibits 50% of cell growth (IC₅₀) can be determined.
Daphnia magna Acute Toxicity Test
Objective: To determine the acute toxicity of Disperse Red 13 to the freshwater crustacean Daphnia magna.
Methodology:
-
Test Organisms: Use neonates of Daphnia magna (<24 hours old).
-
Test Conditions: Conduct the test in a suitable medium at a constant temperature (e.g., 20 ± 2 °C) with a defined photoperiod (e.g., 16 hours light: 8 hours dark).
-
Procedure: a. Expose groups of daphnids (e.g., 10 per replicate) to a range of concentrations of Disperse Red 13 in the test medium. b. Include a control group exposed to the medium only. c. Observe the daphnids for immobilization at 24 and 48 hours. Immobilization is defined as the inability to swim within 15 seconds after gentle agitation.
-
Data Analysis: Calculate the concentration that causes immobilization in 50% of the test organisms (EC₅₀) at 24 and 48 hours using appropriate statistical methods (e.g., probit analysis).
In Vitro Micronucleus Assay in Human Lymphocytes
Objective: To assess the clastogenic and aneugenic potential of Disperse Red 13 by detecting the formation of micronuclei in cultured human lymphocytes.
Methodology:
-
Cell Culture: Isolate human lymphocytes from whole blood and culture them in a suitable medium containing a mitogen (e.g., phytohemagglutinin) to stimulate cell division.
-
Exposure: Add Disperse Red 13 at various concentrations to the lymphocyte cultures, typically after 24 hours of stimulation.
-
Cytokinesis Block: Add cytochalasin B, an inhibitor of cytokinesis, to the cultures (e.g., at 44 hours) to allow for the accumulation of binucleated cells.
-
Harvesting and Staining: Harvest the cells (e.g., at 72 hours), treat them with a hypotonic solution, fix them, and drop them onto microscope slides. Stain the cells with a DNA-specific stain (e.g., Giemsa or a fluorescent dye like DAPI).
-
Scoring: Score the frequency of micronuclei in a predetermined number of binucleated cells (e.g., 1000-2000) under a microscope.
-
Data Analysis: Statistically compare the frequency of micronucleated cells in the treated groups to the solvent control. A significant, dose-dependent increase indicates a positive result.
Conclusion
Disperse Red 13 is a widely used azo dye with well-characterized chemical and physical properties. While effective for its intended application, its toxicological profile raises concerns regarding its genotoxic and mutagenic potential following metabolic activation. The provided experimental protocols offer a framework for further investigation into its safety and for the development of safer alternatives. A deeper understanding of the specific downstream signaling pathways affected by Disperse Red 13 and its metabolites is an area that warrants further research to fully elucidate its mechanism of toxicity. This knowledge is crucial for conducting comprehensive risk assessments and for guiding the design of new dyes with improved safety profiles for both human health and the environment.
References
- 1. Disperse Red 13 | C16H17ClN4O3 | CID 18516 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 2. DISPERSE RED 13 | 3180-81-2 [chemicalbook.com]
- 3. The azo dye Disperse Red 13 and its oxidation and reduction products showed mutagenic potential - PubMed [pubmed.ncbi.nlm.nih.gov]
- 4. Differential toxicity of Disperse Red 1 and Disperse Red 13 in the Ames test, HepG2 cytotoxicity assay, and Daphnia acute toxicity test - PubMed [pubmed.ncbi.nlm.nih.gov]
- 5. Metabolism of azo dyes: implication for detoxication and activation - PubMed [pubmed.ncbi.nlm.nih.gov]
- 6. Mutagenic activity of 2-chloro-4-nitroaniline and 5-chlorosalicylic acid in Salmonella typhimurium: two possible metabolites of niclosamide - PubMed [pubmed.ncbi.nlm.nih.gov]
